Cas no 803712-17-6 (1-chloro-2-[5-[(3,5-dimethyl-1H-pyrrol-2-yl)methylidene]-4-methoxypyrrol-2-yl]indole)

1-chloro-2-[5-[(3,5-dimethyl-1H-pyrrol-2-yl)methylidene]-4-methoxypyrrol-2-yl]indole structure
803712-17-6 structure
Product Name:1-chloro-2-[5-[(3,5-dimethyl-1H-pyrrol-2-yl)methylidene]-4-methoxypyrrol-2-yl]indole
CAS No:803712-17-6
MF:C20H20ClN3O
MW:353.845303535461
CID:3168703
PubChem ID:156593933
Update Time:2025-04-21

1-chloro-2-[5-[(3,5-dimethyl-1H-pyrrol-2-yl)methylidene]-4-methoxypyrrol-2-yl]indole Chemical and Physical Properties

Names and Identifiers

    • 1-chloro-2-[5-[(3,5-dimethyl-1H-pyrrol-2-yl)methylidene]-4-methoxypyrrol-2-yl]indole
    • 1H-INDOLE,2-[2-[(3,5-DIMETHYL-1H-PYRROL-2-YL)METHYLENE]-3-METHOXY-2H-PYRROL-5-YL]-,MONOHYDROCHLORIDE
    • 803712-17-6
    • Inchi: 1S/C20H19N3O.ClH/c1-12-8-13(2)21-16(12)10-19-20(24-3)11-18(23-19)17-9-14-6-4-5-7-15(14)22-17;/h4-11,21,23H,1-3H3;1H/b18-17+,19-10+;
    • InChI Key: OENQCHPYHHSIQA-CFWFSBERSA-N
    • SMILES: Cl.O(C)C1=C/C(=C2/C=C3C=CC=CC3=N/2)/N/C/1=C/C1=C(C)C=C(C)N1

Computed Properties

  • Exact Mass: 353.1294900Da
  • Monoisotopic Mass: 353.1294900Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 3
  • Complexity: 777
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.4Ų

1-chloro-2-[5-[(3,5-dimethyl-1H-pyrrol-2-yl)methylidene]-4-methoxypyrrol-2-yl]indole Related Literature

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